methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[(2-methoxyphenyl)methylcarbamoylamino]thiophene-2-carboxylate
• InChI: InChI=1S/C15H16N2O4S/c1-20-12-6-4-3-5-10(12)9-16-15(19)17-11-7-8-22-13(11)14(18)21-2/h3-8H,9H2,1-2H3,(H2,16,17,19)
• InChI Key: KRZIJDVAVSLSMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)NC2=C(SC=C2)C(=O)OC
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

Methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate, also known as MMB-2201, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It was first identified in 2014 as an emerging designer drug, and since then, it has gained popularity as a recreational drug due to its psychoactive effects. However, MMB-2201 has also shown potential in scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

Methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate acts as a partial agonist of the cannabinoid receptor CB1, which is primarily located in the brain. When methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate binds to CB1 receptors, it can activate or inhibit downstream signaling pathways, depending on the context. This can result in a range of effects, including altered mood, cognition, and perception.
Biochemical and Physiological Effects:
methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate has been shown to produce a range of biochemical and physiological effects in animal models. For example, it can increase dopamine release in the brain, which is associated with reward and motivation. It can also decrease glutamate release, which is a major excitatory neurotransmitter that can contribute to neurotoxicity. However, the exact mechanisms by which methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate produces these effects are still not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate in lab experiments is its high potency, which allows researchers to use lower doses and minimize potential side effects. Additionally, its synthetic nature makes it easier to control for purity and consistency. However, one limitation of using methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate is its potential for abuse, which can complicate interpretation of results and raise ethical concerns.

Future Directions

There are several potential future directions for research on methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate. One area of interest is its potential therapeutic applications, particularly in the treatment of neurological disorders. Another area of interest is its potential for addiction research, as methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate has been shown to produce addictive-like behaviors in animal models. Additionally, further studies are needed to elucidate the exact mechanisms by which methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate produces its effects and to develop more selective and potent analogs for research purposes.

Scientific Research Applications

Methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate has been used in scientific research to study the endocannabinoid system, which is a complex signaling system that regulates various physiological processes. Specifically, methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate has been shown to bind to cannabinoid receptors in the brain, which can modulate neurotransmitter release and affect behavior. This makes methyl 3-({[(2-methoxybenzyl)amino]carbonyl}amino)-2-thiophenecarboxylate a valuable tool for studying the role of the endocannabinoid system in various neurological disorders, such as anxiety, depression, and addiction.